Cas no 6970-43-0 ( )

  structure
  structure
Product Name: 
CAS No:6970-43-0
MF:C9H13NO2
MW:167.205022573471
CID:974041
PubChem ID:234855
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylpropyl)furan-2-carboxamide
    • AC1L5T3Z
    • AC1Q5OMO
    • AG-K-92745
    • AR-1J8150
    • CTK2F7665
    • Fur-2-yl-carbonsaeure-isobutylamid
    • Furan-2-carbonsaeure-isobutylamid
    • furan-2-carboxylic acid isobutylamide
    • NSC35577
    • 6970-43-0
    • 2-Furancarboxamide, N-isobutyl-
    • AKOS003871383
    • BYPSBNWZBFWJTR-UHFFFAOYSA-N
    • NSC-35577
    • DTXSID70284097
    •  
    • Inchi: 1S/C9H13NO2/c1-7(2)6-10-9(11)8-4-3-5-12-8/h3-5,7H,6H2,1-2H3,(H,10,11)
    • InChI Key: BYPSBNWZBFWJTR-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NCC(C)C)=O

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.029
  • Boiling Point: 311°C at 760 mmHg
  • Flash Point: 141.9°C
  • Refractive Index: 1.478
  • PSA: 42.24
  • LogP: 2.05630
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